Cas no 460071-36-7 (N-(2-ethylphenyl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide)

• Product Name: N-(2-ethylphenyl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide
• CAS No: 460071-36-7
• MF: C₁₄H₁₆N₄O₂S
• MW: 304.367441177368
• CID: 5474954
• Update Time: 2025-10-28

N-(2-ethylphenyl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylphenyl)-2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide
• N-(2-ethylphenyl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide

• Inchi： 1S/C14H16N4O2S/c1-3-10-6-4-5-7-11(10)15-12(19)8-21-14-16-13(20)9(2)17-18-14/h4-7H,3,8H2,1-2H3,(H,15,19)(H,16,18,20)
• InChI Key： KXWSCKBJPUBUGK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC)(=O)CSC1=NC(=O)C(C)=NN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-ethylphenyl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide

N-(2-ethylphenyl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide

The compound N-(2-ethylphenyl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide with CAS No. 460071-36-7 is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has been the subject of extensive research due to its unique structural properties and potential for use in advanced chemical systems.

The molecular structure of this compound is characterized by a triazine ring system, which is a six-membered ring containing three nitrogen atoms. The presence of the sulfanylacetamide group introduces additional functional diversity, making this compound versatile in its chemical reactivity and applicability. Recent studies have highlighted the role of such compounds in catalytic processes and as intermediates in the synthesis of more complex molecules.

One of the most notable aspects of N-(2-ethylphenyl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide is its ability to participate in nucleophilic substitution reactions under specific conditions. This property has been leveraged in the development of novel synthetic pathways for high-value chemicals. Researchers have also explored its potential as a stabilizing agent in polymer systems, where it has demonstrated exceptional thermal stability and compatibility with a wide range of polymers.

Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic structure of this compound. Quantum mechanical calculations have revealed that the triazine ring system plays a critical role in determining the compound's reactivity and selectivity in various chemical transformations. These insights have paved the way for the design of more efficient catalysts and reaction pathways involving this compound.

In addition to its chemical applications, N-(2-ethylphenyl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide has shown promise in biological systems as well. Studies have indicated that it may possess antimicrobial properties, making it a potential candidate for use in pharmaceutical applications. However, further research is required to fully understand its bioavailability and efficacy in vivo.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the triazine precursor followed by subsequent functionalization steps to introduce the sulfanylacetamide group. Recent optimizations in these synthetic routes have significantly improved yields and reduced production costs, making this compound more accessible for industrial applications.

From an environmental perspective, the stability and biodegradability of N-(2-ethylphenyl)-2-(6-methyl-5 oxo 4 5 dihydro 1 2 4 triazin 3 yl)sulfanylacetamide have been closely examined. Research indicates that under certain conditions, it can degrade into less complex compounds without posing significant risks to ecosystems. This information is crucial for assessing its long-term impact on environmental sustainability.

In conclusion, N-(2 ethylphenyl) 2 (6 methyl 5 oxo 4 5 dihydro 1 2 4 triazin 3 yl)sulfanylacetamide (CAS No. 460071367) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties continue to attract attention from researchers worldwide, driving innovation and advancing our understanding of complex molecular systems.